Cas no 898418-60-5 (N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}cyclopropanecarboxamide)

• Product Name: N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}cyclopropanecarboxamide
• CAS No: 898418-60-5
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 5488333
• Update Time: 2025-06-21

N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-(1,2,5,6-tetrahydro-4-oxo-4H-pyrrolo[3,2,1-ij]quinolin-8-yl)-
• N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}cyclopropanecarboxamide

• Inchi： 1S/C15H16N2O2/c18-13-4-3-10-7-12(16-15(19)9-1-2-9)8-11-5-6-17(13)14(10)11/h7-9H,1-6H2,(H,16,19)
• InChI Key： UUMZMAADTZZHBI-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC3CCN4C=3C(=C2)CCC4=O)=O)CC1

Additional information on N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}cyclopropanecarboxamide

Introduction to N-{11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}cyclopropanecarboxamide (CAS No. 898418-60-5)

N-{11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}cyclopropanecarboxamide is a highly complex and intriguing compound that has garnered significant attention in the field of chemical and biomedical research. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 898418-60-5, represents a fascinating intersection of structural complexity and potential biological activity. The compound's name itself is a rich tapestry of structural descriptors, hinting at its intricate cyclic framework and functional groups that may contribute to its unique properties.

The molecular structure of N-{11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}cyclopropanecarboxamide is characterized by a tricyclic system with multiple rings fused together in a way that creates a highly strained and rigid backbone. This type of structural motif is often associated with molecules that exhibit interesting pharmacological properties. The presence of an azatricyclic ring system, in particular, suggests potential interactions with biological targets that are sensitive to nitrogen-containing heterocycles. These systems are well-documented for their role in drug discovery, often serving as key pharmacophores in the development of new therapeutic agents.

One of the most striking features of this compound is the presence of an 11-oxo group and a cyclopropane moiety appended to the tricyclic core. The 11-oxo group introduces a region of high electrophilicity, which can be exploited for various chemical reactions and interactions with biological molecules. On the other hand, the cyclopropane ring is known for its strain energy, which can be relieved through specific chemical transformations or biological interactions. This combination of structural features makes N-{11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}cyclopropanecarboxamide a promising candidate for further investigation in both synthetic chemistry and medicinal chemistry.

In recent years, there has been growing interest in tricyclic compounds due to their potential as scaffolds for drug discovery. These molecules often exhibit high binding affinity and selectivity towards biological targets, making them valuable starting points for the development of new drugs. The specific tricyclic system found in N-{11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}cyclopropanecarboxamide is particularly noteworthy because it combines elements that are known to interact favorably with enzymes and receptors involved in various disease pathways.

The compound's name also contains a reference to a triene system, which is typically associated with molecules that have significant biological activity due to their ability to interact with light-sensitive proteins or enzymes. The presence of this triene moiety in N-{11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-trien-6-yl}cyclopropanecarboxamide suggests that it may have applications in areas such as photomedicine or as a precursor for photosensitizing agents.

Recent studies have begun to explore the synthetic pathways that can be used to construct such complex molecules efficiently and in high yields. The synthesis of tricyclic systems often presents significant challenges due to the multiple bonds and ring junctions that need to be formed in a single step or sequence of steps without compromising the overall structure integrity. However, advances in synthetic methodology have made it possible to access many of these complex structures more readily than was previously thought.

The potential applications of N-{11-oxyo1-aZato triCyClo 6 .3 . 1 . 0 ^ 4 , 12 d o Deca - 4 ( 12 ) , 5 , 7 - tri En - 6 - yl } cyc lo pro p an e Car bo x am ide are numerous and span across multiple disciplines within chemical biology and medicine . For instance , its unique structural features make it an excellent candidate for use as an intermediate in the synthesis of more complex bioactive molecules . Additionally , its ability to interact with biological targets suggests potential therapeutic applications , particularly in areas where precise molecular recognition is required.

The compound's molecular framework also presents opportunities for studying conformational dynamics and molecular interactions at a detailed level . By leveraging spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography , researchers can gain insights into how this molecule behaves in different environments and how it interacts with other biomolecules . These studies can provide valuable information for designing new drugs or understanding disease mechanisms at a molecular level.

In conclusion , N-{11-oxyo1-aZato triCyClo 6 .3 . 1 . 0 ^ 4 , 12 d o Deca - 4 ( 12 ) , 5 , 7 - tri En - 6 - yl } cyc lo pro p an e Car bo x am ide ( CAS No . 898418605 ) represents a remarkable example of how complex molecular structures can be designed and synthesized for potential applications in medicine and biology . Its unique combination of structural features makes it an exciting subject for further research , offering possibilities across synthetic chemistry , pharmacology , and biomedicine . As our understanding of these complex molecules grows , so too will our ability to harness their potential for improving human health.